Cas no 1788612-86-1 (Methyl 3-amino-2-(4-fluorophenyl)propanoate hydrochloride)

• Product Name: Methyl 3-amino-2-(4-fluorophenyl)propanoate hydrochloride
• CAS No: 1788612-86-1
• MF: C₁₀H₁₃ClFNO₂
• MW: 233.667125463486
• CID: 4614317
• PubChem ID: 86775645
• Update Time: 2025-06-28

Methyl 3-amino-2-(4-fluorophenyl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(4-fluorophenyl)propanoate hydrochloride
• methyl 3-amino-2-(4-fluorophenyl)propanoate;hydrochloride
• Z1868316803
• Methyl 3-amino-2-(4-fluorophenyl)propanoate hydrochloride

• Inchi： 1S/C10H12FNO2.ClH/c1-14-10(13)9(6-12)7-2-4-8(11)5-3-7;/h2-5,9H,6,12H2,1H3;1H
• InChI Key： PHHHJHICGYBCMP-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)C(C(=O)OC)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Topological Polar Surface Area: 52.3

Additional information on Methyl 3-amino-2-(4-fluorophenyl)propanoate hydrochloride

Research Briefing on Methyl 3-amino-2-(4-fluorophenyl)propanoate Hydrochloride (CAS: 1788612-86-1)

Methyl 3-amino-2-(4-fluorophenyl)propanoate hydrochloride (CAS: 1788612-86-1) is a fluorinated phenylalanine derivative that has garnered significant attention in the field of medicinal chemistry and drug development. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and cardiovascular disorders. Recent studies have highlighted its potential in the development of novel therapeutic agents, owing to its unique chemical properties and pharmacological profile.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of Methyl 3-amino-2-(4-fluorophenyl)propanoate hydrochloride in the synthesis of selective serotonin reuptake inhibitors (SSRIs). The study demonstrated that the fluorophenyl moiety enhances the binding affinity of the compound to serotonin transporters, thereby improving its efficacy in treating depression and anxiety disorders. The researchers utilized advanced computational modeling and in vitro assays to validate their findings, providing a robust foundation for further clinical development.

Another recent investigation, published in Bioorganic & Medicinal Chemistry Letters, focused on the compound's application in cardiovascular therapeutics. The study revealed that Methyl 3-amino-2-(4-fluorophenyl)propanoate hydrochloride acts as a precursor for the synthesis of angiotensin-converting enzyme (ACE) inhibitors. The fluorinated aromatic ring was found to enhance the metabolic stability of the resulting ACE inhibitors, leading to prolonged therapeutic effects. These findings underscore the compound's versatility in drug design and its potential to address unmet medical needs in cardiovascular diseases.

Beyond its therapeutic applications, Methyl 3-amino-2-(4-fluorophenyl)propanoate hydrochloride has also been investigated for its role in peptide synthesis. A 2024 study in the European Journal of Organic Chemistry reported its use as a building block for the preparation of fluorinated peptides with improved bioavailability and target specificity. The study highlighted the compound's compatibility with solid-phase peptide synthesis (SPPS) techniques, making it a valuable tool for researchers in the field of peptide-based drug discovery.

In conclusion, Methyl 3-amino-2-(4-fluorophenyl)propanoate hydrochloride (CAS: 1788612-86-1) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features and pharmacological properties make it a valuable intermediate for the development of novel therapeutics targeting neurological, cardiovascular, and peptide-based disorders. Future research should focus on optimizing its synthetic pathways and exploring its potential in other therapeutic areas.